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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the preclinical performance of E7820 with other

sulfonamide-based molecular glues, focusing on their shared mechanism of targeting the RNA-

binding protein RBM39 for degradation. The information is compiled from publicly available

preclinical studies to assist researchers in evaluating the therapeutic potential of E7820.

Mechanism of Action: Molecular Glue-Mediated
Degradation of RBM39
E7820 and related sulfonamides, such as indisulam and tasisulam, act as "molecular glues."

They facilitate the interaction between the E3 ubiquitin ligase substrate receptor DCAF15 and

the RNA-binding protein RBM39. This induced proximity leads to the ubiquitination and

subsequent proteasomal degradation of RBM39, a key factor in RNA splicing. The degradation

of RBM39 disrupts normal RNA splicing processes, leading to anti-tumor effects, including the

suppression of angiogenesis through the downregulation of integrin α2 expression.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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